Cas no 108831-66-9 (6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)

6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one structure
108831-66-9 structure
Product Name:6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
CAS No:108831-66-9
MF:C7H6N2OS
MW:166.200339794159
MDL:MFCD04071556
CID:820514
PubChem ID:735018
Update Time:2025-04-19

6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-3H-thieno[2,3-d]pyrimidin-4-one
    • 6-methylthieno[2,3-d]pyrimidin-4(1H)-one
    • 6-Methylthieno[2,3-d]pyrimidin-4(3H)-one
    • 6-Methylthieno<2,3-d>pyrimid-4-one
    • BUTTPARK 146\18-29
    • 6-Methylthieno[2,3-d]Pyrimid-4-One
    • 6-METHYLTHIENO[2,3-D]PYRIMIDIN-4-OL
    • 6-Methyl-1H-thieno[2,3-d]pyrimidin-4-one
    • 6-methyl-3H-thieno[3,2-e]pyrimidin-4-one
    • 6-Methyl-3H,4H-thieno[2,3-d]pyriMidin-4-one
    • Thieno[2,3-d]pyrimidin-4(1H)-one, 6-methyl-
    • MLS000551006
    • SMR000145134
    • 6-methyl-3-hydrothiopheno[2,3-d]pyrimidin-4-one
    • ARONIS25006
    • cid_735018
    • BDBM94445
    • IXBCLHWYSXPUJS-UHFFFAO
    • IXBCLHWYSXPUJS-UHFFFAOYSA-N
    • HMS3317I06
    • W
    • STK256669
    • EN300-120390
    • CS-0152889
    • AKOS006223235
    • FS-1645
    • 6-Methyl-3H-thieno[2 pound not3-d]pyrimidin-4-one
    • MFCD01570294
    • AKOS000273304
    • 108831-66-9
    • STL582499
    • AH-262/31954020
    • AC-28069
    • AB17509
    • EU-0042223
    • Z1715337269
    • 6-methyl thieno[2,3-d]pyrimidin-4(3H)-one
    • HMS2164M24
    • SCHEMBL439234
    • SR-01000468343
    • DTXSID40352732
    • SR-01000468343-1
    • BUTTPARK 14618-29
    • AKOS028108901
    • thieno[2,3-d]pyrimidin-4(3H)-one, 6-methyl-
    • BUTTPARK 146\\18-29
    • SCHEMBL9549938
    • CHEMBL1705782
    • ALBB-017973
    • 6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • MDL: MFCD04071556
    • Inchi: 1S/C7H6N2OS/c1-4-2-5-6(10)8-3-9-7(5)11-4/h2-3H,1H3,(H,8,9,10)
    • InChI Key: IXBCLHWYSXPUJS-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC2C(NC=NC1=2)=O

Computed Properties

  • Exact Mass: 166.02000
  • Monoisotopic Mass: 166.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 195-200 ºC (ethanol )
  • Solubility: Almost insoluble (0.05 g/l) (25 º C),
  • PSA: 74.25000
  • LogP: 1.70530

6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Security Information

6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Pricemore >>

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6-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Production Method

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